Cas no 2228747-13-3 (1-(4-bromo-2-fluoro-6-methoxyphenyl)-2-(methylamino)ethan-1-ol)

• Product Name: 1-(4-bromo-2-fluoro-6-methoxyphenyl)-2-(methylamino)ethan-1-ol
• CAS No: 2228747-13-3
• MF: C₁₀H₁₃BrFNO₂
• MW: 278.118125677109
• CID: 6310388
• PubChem ID: 165678055
• Update Time: 2025-10-25

1-(4-bromo-2-fluoro-6-methoxyphenyl)-2-(methylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-2-fluoro-6-methoxyphenyl)-2-(methylamino)ethan-1-ol
• 2228747-13-3
• EN300-1924336

• Inchi： 1S/C10H13BrFNO2/c1-13-5-8(14)10-7(12)3-6(11)4-9(10)15-2/h3-4,8,13-14H,5H2,1-2H3
• InChI Key： LICYNROFUCFQJV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)OC)C(CNC)O)F

Computed Properties

• Exact Mass: 277.01137g/mol
• Monoisotopic Mass: 277.01137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.5Ų

Additional information on 1-(4-bromo-2-fluoro-6-methoxyphenyl)-2-(methylamino)ethan-1-ol

Introduction to 1-(4-bromo-2-fluoro-6-methoxyphenyl)-2-(methylamino)ethan-1-ol (CAS No: 2228747-13-3)

The compound 1-(4-bromo-2-fluoro-6-methoxyphenyl)-2-(methylamino)ethan-1-ol, identified by its CAS number 2228747-13-3, represents a significant advancement in the field of medicinal chemistry. This molecule, featuring a complex aromatic structure with substituents including bromo, fluoro, and methoxy groups, along with an amino and hydroxyl functionality, has garnered attention for its potential applications in drug discovery and therapeutic development.

Recent research in the domain of pharmacophores has highlighted the importance of aromatic rings with multiple substituents in designing novel bioactive molecules. The presence of the 4-bromo-2-fluoro-6-methoxyphenyl moiety in this compound suggests a high degree of structural complexity, which can be leveraged to modulate interactions with biological targets. Such structural features are often associated with enhanced binding affinity and selectivity, key attributes in the development of effective pharmaceutical agents.

In the context of modern drug design, the incorporation of both fluoro and bromo atoms is strategically advantageous. The fluoro group is well-documented for its ability to improve metabolic stability and binding affinity, while the bromo atom can serve as a handle for further chemical modifications or as part of a pharmacophore that interacts specifically with certain biological receptors. The methoxy group further contributes to the molecule's solubility and lipophilicity balance, which are critical factors in drug formulation and delivery.

The secondary amine functionality at the 2-(methylamino)ethan-1-ol position adds another layer of complexity to this compound. Amines are versatile pharmacophores that can participate in hydrogen bonding, ionic interactions, and other forms of molecular recognition. The methylamino group, in particular, can enhance solubility while also serving as a site for further derivatization, enabling the synthesis of analogues with tailored properties.

Current studies in medicinal chemistry increasingly focus on identifying molecules that can modulate central nervous system (CNS) activity. The structural features of 1-(4-bromo-2-fluoro-6-methoxyphenyl)-2-(methylamino)ethan-1-ol make it a promising candidate for investigating its potential as a precursor or intermediate in the synthesis of CNS-active agents. The aromatic system's ability to cross the blood-brain barrier, combined with the functional groups' capacity for specific receptor interactions, positions this compound as a valuable scaffold for further exploration.

Moreover, the compound's hydroxyl group provides an opportunity for further chemical manipulation through esterification, etherification, or other transformations that could enhance its pharmacological profile. Such modifications are often employed to improve pharmacokinetic properties such as bioavailability and half-life, making them essential considerations in drug development.

Recent advances in computational chemistry have enabled more sophisticated virtual screening methods to identify promising candidates like this one. By leveraging molecular docking simulations and quantum mechanical calculations, researchers can predict how this molecule might interact with various biological targets. These predictions are crucial for guiding experimental efforts and optimizing lead compounds before they enter more costly and time-consuming phases of drug development.

The synthesis of complex molecules such as 1-(4-bromo-2-fluoro-6-methoxyphenyl)-2-(methylamino)ethan-1-ol requires meticulous planning and execution. Modern synthetic strategies often involve multi-step processes that require expertise in organic chemistry techniques such as cross-coupling reactions, nucleophilic substitutions, and functional group interconversions. The successful preparation of this compound underscores the growing sophistication of synthetic methodologies available to medicinal chemists today.

In conclusion,1-(4-bromo-2-fluoro-6-methoxyphenyl)-2-(methylamino)ethan-1-ol represents a compelling example of how structural complexity can be harnessed to develop novel therapeutic agents. Its unique combination of functional groups and aromatic substituents makes it a valuable scaffold for further investigation into potential applications across multiple therapeutic areas. As research continues to uncover new biological targets and mechanisms, compounds like this one will undoubtedly play an important role in shaping the future of medicine.